Cas no 938018-60-1 (2,4-Dihydroxybenzaldehyde 2-4-(4-morpholinyl)-6-(phenylamino)-1,3,5-triazin-2-ylhydrazone)

• Product Name: 2,4-Dihydroxybenzaldehyde 2-4-(4-morpholinyl)-6-(phenylamino)-1,3,5-triazin-2-ylhydrazone
• CAS No: 938018-60-1
• MF: C₂₀H₂₁N₇O₃
• MW: 407.425843000412
• CID: 5233111
• Update Time: 2025-10-19

2,4-Dihydroxybenzaldehyde 2-4-(4-morpholinyl)-6-(phenylamino)-1,3,5-triazin-2-ylhydrazone Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 2,4-dihydroxy-, 2-[4-(4-morpholinyl)-6-(phenylamino)-1,3,5-triazin-2-yl]hydrazone
• 2,4-Dihydroxybenzaldehyde 2-4-(4-morpholinyl)-6-(phenylamino)-1,3,5-triazin-2-ylhydrazone

• Inchi： 1S/C20H21N7O3/c28-16-7-6-14(17(29)12-16)13-21-26-19-23-18(22-15-4-2-1-3-5-15)24-20(25-19)27-8-10-30-11-9-27/h1-7,12-13,28-29H,8-11H2,(H2,22,23,24,25,26)
• InChI Key： FNDKESXFDKWRLV-UHFFFAOYSA-N
• SMILES： C(=NNC1=NC(N2CCOCC2)=NC(NC2=CC=CC=C2)=N1)C1=CC=C(O)C=C1O

Additional information on 2,4-Dihydroxybenzaldehyde 2-4-(4-morpholinyl)-6-(phenylamino)-1,3,5-triazin-2-ylhydrazone

Compound CAS No. 938018-60-1: 2,4-Dihydroxybenzaldehyde 2-4-(4-morpholinyl)-6-(phenylamino)-1,3,5-triazin-2-ylhydrazone

The compound with CAS No. 938018-60-1, known as 2,4-Dihydroxybenzaldehyde 2-4-(4-morpholinyl)-6-(phenylamino)-1,3,5-triazin-2-ylhydrazone, is a highly specialized organic compound with significant potential in various fields of chemistry and materials science. This compound is characterized by its complex molecular structure, which includes a triazine ring system and a morpholinyl group, making it a unique candidate for advanced chemical applications.

Recent studies have highlighted the importance of such compounds in the development of novel materials for electronic applications. The presence of the triazine ring in the molecular structure contributes to its stability and electronic properties, making it a promising candidate for use in organic electronics. Additionally, the morpholinyl group enhances the compound's solubility in organic solvents, which is a critical factor for its application in thin-film transistor (TFT) devices.

One of the most significant advancements in the study of this compound involves its use as a precursor for the synthesis of advanced polymers. Researchers have demonstrated that this compound can be polymerized under controlled conditions to form materials with exceptional thermal stability and mechanical properties. These polymers have potential applications in high-performance composites and aerospace materials.

Furthermore, the compound's ability to form stable coordination complexes with metal ions has opened new avenues for its use in catalysis. Recent research has shown that when this compound is used as a ligand in transition metal complexes, it can significantly enhance the catalytic activity of these systems. This has implications for various industrial processes, including petrochemical refining and pharmaceutical synthesis.

Another area where this compound has shown promise is in biochemistry. The presence of the phenylamino group in its structure allows it to interact with biological molecules such as proteins and enzymes. This property has led to investigations into its potential as a drug delivery agent or as a component in biosensors.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitution and condensation reactions. The synthesis pathway involves the reaction of 2,4-dihydroxybenzaldehyde with an appropriate hydrazine derivative to form the hydrazone intermediate. This intermediate is then subjected to further reactions to introduce the morpholinyl and phenylamino groups.

The characterization of this compound relies heavily on modern analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These techniques provide detailed insights into the molecular structure and purity of the compound, ensuring its suitability for various applications.

Looking ahead, researchers are exploring ways to modify this compound's structure to enhance its properties further. For instance, introducing additional functional groups could improve its electronic properties or compatibility with other materials. Such modifications could pave the way for new applications in fields such as optoelectronics and nanotechnology.